4-(3-Cyanophenyl)-2-nitrophenol, 95%

• IUPAC Name: 3-(4-hydroxy-3-nitrophenyl)benzonitrile
• InChI: InChI=1S/C13H8N2O3/c14-8-9-2-1-3-10(6-9)11-4-5-13(16)12(7-11)15(17)18/h1-7,16H
• InChI Key: RCJRYIWPOOEGMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-])C#N
• Molecular Formula: C13H8N2O3
• DSSTOX Substance ID: DTXSID20686224
• Molecular Weight: 240.21 g/mol
• CAS RN: 1261932-80-2

Description

4-(3-Cyanophenyl)-2-nitrophenol, 95% (4-CNP-2NP) is an organic compound that is widely used in scientific research. It is a colorless solid with a melting point of 114-116°C and a boiling point of 275-277°C. 4-CNP-2NP is soluble in water, ethanol, and ethyl acetate. It is used in a variety of applications, including organic synthesis, biochemical research, and drug development.

Mechanism of Action

4-(3-Cyanophenyl)-2-nitrophenol, 95% acts as a competitive inhibitor of enzymes. It binds to the active site of the enzyme, blocking the binding of the substrate and preventing the enzyme from catalyzing the reaction. This inhibition of enzyme activity can be used to study enzyme kinetics and protein-ligand interactions.
Biochemical and Physiological Effects
4-(3-Cyanophenyl)-2-nitrophenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, and it has also been shown to inhibit the growth of bacteria. In addition, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

4-(3-Cyanophenyl)-2-nitrophenol, 95% has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is readily available. In addition, it is soluble in water, ethanol, and ethyl acetate, making it easy to use in a variety of experiments. However, it has some limitations as well. It is a relatively unstable compound, and it is prone to degradation in the presence of light and heat. In addition, it is toxic and should be handled with care.

Future Directions

There are a variety of potential future directions for the use of 4-(3-Cyanophenyl)-2-nitrophenol, 95% in scientific research. It could be used in the development of new drugs, particularly in the development of anti-cancer drugs and antibiotics. It could also be used in the study of enzyme kinetics and protein-ligand interactions. In addition, it could be used in the development of new dyes and agrochemicals. Finally, it could be used in the synthesis of a variety of organic compounds.

Synthesis Methods

4-(3-Cyanophenyl)-2-nitrophenol, 95% can be synthesized from 3-cyanophenol and 2-nitrobenzaldehyde. The reaction involves the condensation of the two compounds in the presence of an acid catalyst to form 4-(3-Cyanophenyl)-2-nitrophenol, 95%. The reaction is carried out at a temperature of 60-70°C for 3-4 hours. The product is then purified by recrystallization from ethanol. The yield of the reaction is typically in the range of 75-85%.

Scientific Research Applications

4-(3-Cyanophenyl)-2-nitrophenol, 95% has been used in a variety of scientific research applications, including organic synthesis, biochemical research, and drug development. It has been used in the synthesis of a variety of organic compounds, including dyes, pharmaceuticals, and agrochemicals. It has also been used as a reagent in biochemical research, particularly in the study of enzyme kinetics and protein-ligand interactions. In addition, 4-(3-Cyanophenyl)-2-nitrophenol, 95% has been used as a starting material in the synthesis of various drugs, including anti-cancer drugs and antibiotics.